Cas no 61209-44-7 (Cyclopentanone, 2,5-dibromo-, cis-)

Cyclopentanone, 2,5-dibromo-, cis- structure

61209-44-7 structure

Product Name:Cyclopentanone, 2,5-dibromo-, cis-

CAS No:61209-44-7

MF:C₅H₆Br₂O

MW:241.908540248871

CID:488298

PubChem ID:643069

Update Time:2025-04-19

Cyclopentanone, 2,5-dibromo-, cis- Chemical and Physical Properties

Names and Identifiers

- Cyclopentanone, 2,5-dibromo-, cis-
- 61209-44-7
- InChI=1/C5H6Br2O/c6-3-1-2-4(7)5(3)8/h3-4H,1-2H2/t3-,4
- (2R,5S)-2,5-dibromocyclopentanone
- cyclopentanone, 2,5-dibromo-, (2R,5S)-
- DTXSID70349110
- Inchi： 1S/C5H6Br2O/c6-3-1-2-4(7)5(3)8/h3-4H,1-2H2/t3-,4+
- InChI Key： NCQGXAFVNKDKRW-ZXZARUISSA-N
- SMILES： Br[C@H]1C([C@H](CC1)Br)=O

Computed Properties

Exact Mass: 239.87848
Monoisotopic Mass: 239.87854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

Cyclopentanone, 2,5-dibromo-, cis- Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

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